molecular formula C10H11ClN2O B8739230 Ethyl 2-cyanobenzimidate hydrochloride

Ethyl 2-cyanobenzimidate hydrochloride

Cat. No.: B8739230
M. Wt: 210.66 g/mol
InChI Key: VDFHYUDENNTZKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-cyanobenzimidate hydrochloride is a useful research compound. Its molecular formula is C10H11ClN2O and its molecular weight is 210.66 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11ClN2O

Molecular Weight

210.66 g/mol

IUPAC Name

ethyl 2-cyanobenzenecarboximidate;hydrochloride

InChI

InChI=1S/C10H10N2O.ClH/c1-2-13-10(12)9-6-4-3-5-8(9)7-11;/h3-6,12H,2H2,1H3;1H

InChI Key

VDFHYUDENNTZKS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=N)C1=CC=CC=C1C#N.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of phthalonitrile (70 g, 0.55 mol) in ethanol (100 ml) and chloroform (200 ml) was warmed and then cooled to 0° C. The reaction mixture was saturated with HCl (g) and then aged at 0° C. for 2 weeks. The resultant precipitate was filtered and washed with chloroform. Dilution of the filtrate with ether produced additional 2-cyano-benzimidic acid ethyl ester hydrochloride.
Quantity
70 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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